2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-15-10-16(2)12-18(11-15)27-23(29)22-20(8-9-31-22)26-24(27)32-14-21(28)25-13-17-4-6-19(30-3)7-5-17/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: QVDFZWXCTAPIIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NCC4=CC=C(C=C4)OC)C
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol

Description

2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

Compounds with related structures and functional groups have been synthesized for various applications in medicinal chemistry, particularly as potential agents in the treatment and research of diseases. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported, showcasing anti-inflammatory and analgesic properties. These compounds were found to be effective as cyclooxygenase-1/2 inhibitors, highlighting their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial and Antibacterial Properties

Another area of application for compounds with similar structures involves antimicrobial and antibacterial properties. The chemical modification of sulfazecin, leading to the synthesis of 4-methoxycarbonyl-2-azetidinone-1-sulfonic acid derivatives, demonstrated potent antimicrobial activities against gram-negative bacteria, including β-lactamase-producing bacteria. This indicates the relevance of such compounds in addressing antibiotic resistance and developing new antimicrobial agents (Kishimoto et al., 1984).

Synthetic Methodologies and Chemical Properties

Research into the synthetic methodologies and chemical properties of related compounds provides insights into their broad applications, including the development of versatile reagents for N-alkylacetamide and carbamates. Such studies are fundamental in pharmaceutical product synthesis, showcasing the acetamide moiety's importance in natural and pharmaceutical products. The introduction of p-methoxybenzyl N-acetylcarbamate potassium salt and its dimethoxy counterpart as equivalents of N-acetamide nucleophiles highlights the innovative approaches in synthetic chemistry for pharmaceutical applications (Sakai et al., 2022).